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Compound of Interest

Compound Name: Tetrahydrofurfurylamine

Cat. No.: B043090

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
disposal of Tetrahydrofurfurylamine (THFA). The information compiled herein is intended for
professionals in research and development who utilize this compound in laboratory and
manufacturing settings. Adherence to these safety protocols is critical to mitigate risks and

ensure a safe working environment.

Chemical Identification and Properties

Tetrahydrofurfurylamine is a versatile amine compound used as an intermediate in the
synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1] It is a colorless to light
yellow liquid and is classified as a flammable liquid.[2][3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of
Tetrahydrofurfurylamine.
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Property Value Source(s)
Molecular Formula CsH11NO [11[4115]
Molecular Weight 101.15 g/mol [11[415]
CAS Number 4795-29-3 [1][5]
Appearance Colorless to light yellow liquid [1112]
Boiling Point 153-154 °C @ 744 mmHg [5][6]

55 °C @ 18 mmHg

[7]

Density

0.98 g/mL at 25 °C

(516171

Flash Point

43 °C (109.4 °F) - closed cup

[5]

46 °C (114.8 °F) - closed cup

[7]

Refractive Index

n20/D 1.454 - 1.455

(516171

Storage Temperature

Room Temperature / 2-8°C

(Inert atmosphere)

[1](8]

Hazard Identification and Toxicology

Tetrahydrofurfurylamine is a hazardous chemical that poses several risks. Understanding

these hazards is the first step in safe handling.

SHS H | Classificati

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation
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Source(s):[2][7][9][10]

Summary of Toxicological Data

Direct and specific LD50 and LC50 data for Tetrahydrofurfurylamine is not readily available in
the provided search results. The substance is described as being potentially toxic if inhaled or
absorbed through the skin.[9] One source notes it is "Poison by intraperitoneal route," though
quantitative data is not provided.[3]

For the structurally related compound Tetrahydrofuran (THF), the following acute toxicity data is
available and may serve as a cautious reference:

Route Species Value Source(s)
Oral LD50 Rat 1650 mg/kg [1]
Inhalation LC50 Rat 21,000 ppm (3 hours) [11]
Dermal LD50 Rat >2000 mg/kg [1][12]

Note: This data is for Tetrahydrofuran, not Tetrahydrofurfurylamine. Professionals should
handle Tetrahydrofurfurylamine with the appropriate caution warranted by a substance that
causes skin, eye, and respiratory irritation.[2][9]

Handling and Storage Protocols

Proper handling and storage procedures are essential to prevent exposure and accidents.

Personal Protective Equipment (PPE)

A thorough risk assessment should precede the handling of Tetrahydrofurfurylamine to
ensure appropriate PPE selection.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[9] Eye protection
must be tested and approved under government standards such as NIOSH (US) or EN 166
(EV).[3][10]

¢ Skin Protection:
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o Wear appropriate protective gloves (e.g., Butyl or natural rubber for short-term protection)
and inspect them before use.[9]

o Use proper glove removal technique to avoid skin contact.
o Wear a lab coat, long pants, and closed-toe shoes to minimize skin contact.[3]

Respiratory Protection: If working outside a fume hood, or if there is a risk of exceeding
exposure limits, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or European Standard EN 149 must be followed.[3] A positive
pressure self-contained breathing apparatus (SCBA) may be required in emergency
situations.[2]
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Start: Task Involving
Tetrahydrofurfurylamine

\

Assess Task:
- Small scale transfer?
- Reaction setup?
- Potential for splash/aerosol?

Personal Protect{jve Equipment (PPE) Selection

Required: Required:
Potential for Splash Inspect Chemical-Resistant - Lab Coat
or Aerosol? Gloves Before Use - Long Pants
(e.g., Butyl, Viton) - Closed-Toe Shoes

Required: Required:
Chemical Safety Goggles Face Shield in addition
(EN166 / ANSI Z87.1) to Goggles

Is work performed in a
Certified Fume Hood?

Consult EHS:
Standard ventilation sufficient. Respirator (e.g., Type ABEK)

No respirator required. may be required.
Fit-testing is mandatory.

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Tetrahydrofurfurylamine.
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Safe Handling Practices

Work in a well-ventilated area, preferably in a chemical fume hood.[3][10]

Avoid contact with skin, eyes, and clothing.[9]

Avoid inhalation of vapor or mist.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[3][9]

Use explosion-proof electrical, ventilating, and lighting equipment.[9][10]

Ground and bond containers when transferring material to prevent static discharge.[3][9]
Use only non-sparking tools.[3][9]

Wash hands thoroughly after handling and before breaks.[9]

Storage Conditions

Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Keep containers tightly closed and sealed until ready for use.[3][9] Containers that have
been opened must be carefully resealed and kept upright to prevent leakage.[9]

Store in a flammables-area.[3]

This material is hygroscopic and air-sensitive; consider storing under an inert atmosphere.
[10]

Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides, and
carbon dioxide.[10]

Emergency Procedures
First Aid Measures

Immediate medical attention is required for all routes of exposure.[3]
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, also
under the eyelids.[3][10] Remove contact lenses if present and easy to do.[10] Seek
immediate medical attention.[3]

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[3] Seek immediate medical attention.[3]

 Inhalation: Move the victim to fresh air.[3] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration but DO NOT use mouth-to-mouth resuscitation.[3] Seek
immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting.[3] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[3] Never give anything by mouth to an unconscious person.[3] Seek immediate
medical attention.[3]

Spill Response Protocol

Isolate the spill or leak area immediately. For a large spill, consider an initial downwind
evacuation of at least 300 meters (1000 feet).[2][11]

Experimental Protocol for Spill Cleanup:

e Assess the Spill: Determine the size and nature of the spill. If the spill is large (>1 L),
involves a fire, or you are not trained to handle it, evacuate the area and call emergency
services (911) and your institution's Environmental Health & Safety (EH&S) department.

e Ensure Safety:
o Eliminate all ignition sources (no smoking, flares, sparks, or flames).[2][11]
o Ensure adequate ventilation.[9]
o Don the appropriate PPE as described in Section 3.1.

o Containment:

o For liquid spills, create a dike around the spill using inert absorbent material such as dry
sand, earth, vermiculite, or spill pillows.[3][11]
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o Prevent the spill from entering waterways, sewers, or confined areas.[2][11]

o Absorption and Collection:

o Apply absorbent material, working from the outside of the spill inward.

o Use clean, non-sparking tools to collect the absorbed material.[2][11]

e Disposal:

o Place the collected waste into a suitable, labeled chemical waste container.[3]

o Dispose of the waste through an approved waste disposal plant, following all local, state,
and federal regulations.[9]

e Decontamination:

o Clean the spill area thoroughly with an appropriate solvent or detergent and water.

o Dispose of all contaminated cleaning materials as hazardous waste.
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Spill Detected

Assess Spill Size & Risk

> 1 Liter or Unmanageable <1 Liter & Manageable

Evacuate Area Don Appropriate PPE
Alert Others (Goggles, Face Shield, Gloves, Lab Coat)

Isolate Spill & Eliminate
Ignition Sources

Call 911 and EH&S

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
with Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area
& Equipment

Report Incident

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Tetrahydrofurfurylamine Spill.
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Fire Fighting and Disposal
Fire Fighting Measures

» Suitable Extinguishing Media: For small fires, use dry chemical, COz, water spray, or alcohol-
resistant foam.[2][3] For large fires, use water spray, fog, or alcohol-resistant foam.[2][3]

» Unsuitable Extinguishing Media: Do not use a solid water stream ("water jet") as it may
scatter and spread the fire.[9]

» Specific Hazards: The substance is a flammable liquid.[2] Vapors are heavier than air and
may travel to a source of ignition and flash back.[2][3] Containers may explode when heated.

[2][3]

» Protective Equipment: Firefighters should wear a positive pressure self-contained breathing
apparatus (SCBA) and full protective gear.[2][9]

Waste Disposal

o Waste from this product is classified as hazardous.

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.

e Do not let the product enter drains.[9]

o Contaminated packaging and empty containers may retain product residue and can be
dangerous. They should be disposed of in the same manner as the product itself.[3]

Transportation Information

Tetrahydrofurfurylamine is regulated for transport.
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Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Tetrahydrofurfury
DOT (US) UN2943 ami 3 1]
amine

TETRAHYDROF
IMDG UN2943 URFURYLAMIN 3 1]
E

TETRAHYDROF
IATA UN2943 URFURYLAMIN 3 1]
E

Source(s):[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. media.laballey.com [media.laballey.com]

e 2. assets.greenbook.net [assets.greenbook.net]

o 3. 2-Tetrahydrofurfurylamine CAS#: 4795-29-3 [m.chemicalbook.com]
e 4. merckmillipore.com [merckmillipore.com]

e 5. B23068.36 [thermofisher.com]

e 6. (R)-(-)-Tetrahydrofurfurylamine(7202-43-9)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

7. dtsc.ca.gov [dtsc.ca.gov]

8. Tetrahydrofurfurylamine | C5H11NO | CID 253298 - PubChem [pubchem.ncbi.nim.nih.gov]

9. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://assets.greenbook.net/M90705.pdf
https://www.fishersci.com/store/msds?partNumber=AC157821000&countryCode=US&language=en
https://www.benchchem.com/product/b043090?utm_src=pdf-custom-synthesis
https://media.laballey.com/docbuilder/tetrahydrofuran-thf-acs-grade-safety-data-sheet-6537a9f2e3877.pdf
https://assets.greenbook.net/M90705.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB8734884_EN.htm
https://www.merckmillipore.com/Web-AE-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-118609&DocumentType=MSD&DocumentId=118609_SDS_NZ_EN.PDF&DocumentUID=355519908&Language=EN&Country=NZ&Origin=PDP
https://www.thermofisher.com/order/catalog/product/B23068.36
https://m.chemicalbook.com/ProductMSDSDetailCB5387520_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5387520_EN.htm
https://dtsc.ca.gov/acute-oral-toxicity/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahydrofurfurylamine
https://www.fishersci.com/store/msds?partNumber=AC157821000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» 10. [Experimental studies on the acute toxicity of tetrahydrofuran in animals] - PubMed
[pubmed.ncbi.nim.nih.gov]

e 11. actylislab.com [actylislab.com]
e 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

 To cite this document: BenchChem. [Tetrahydrofurfurylamine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043090#tetrahydrofurfurylamine-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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